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Audience: Researchers, scientists, and drug development professionals.

Introduction

ADAM20 (A Disintegrin and Metalloproteinase domain-containing protein 20) is a member of

the ADAM family of transmembrane proteins.[1] It is primarily expressed in the testis and is

implicated in sperm maturation and fertilization.[1][2][3][4] Due to its specific expression and

potential role in reproductive biology, accurate detection and quantification of ADAM20 are

crucial for research in fertility, contraception, and developmental biology. Western blotting is a

key technique for identifying and quantifying ADAM20 protein levels in biological samples. This

document provides a detailed protocol for the Western blotting of ADAM20, including sample

preparation, electrophoresis, protein transfer, and immunodetection.
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Property Value Reference

Full Name
A Disintegrin and

Metalloproteinase Domain 20
[2]

Gene Name ADAM20 [2]

Molecular Weight ~81.6 kDa [4]

Subcellular Localization Membrane-bound [1]

Primary Tissue Testis [1]
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Caption: Workflow for ADAM20 Western blotting.
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Signaling Pathway Context
ADAM family members, including ADAM20, are known to be involved in ectodomain shedding,

a process that releases the extracellular domain of transmembrane proteins. This shedding can

initiate signaling cascades. While a specific signaling pathway directly initiated by ADAM20 is

not yet fully elucidated, the general mechanism of ADAM-mediated signaling involves the

cleavage of substrates, leading to the activation of pathways such as Notch or EGFR signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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